Cas no 151252-80-1 (N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide)

• Product Name: N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide
• CAS No: 151252-80-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 824876
• PubChem ID: 11031233
• Update Time: 2025-06-08

N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide
• N-[(1S)-1-phenylethyl]imidazole-1-carboxamide
• (S)-N-(1-Phenylethyl)-1H-iMidazole-1-carboxaMide
• 151252-80-1
• DB-320659
• DTXSID10452612
• AKOS017558263
• N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide

• Inchi： 1S/C12H13N3O/c1-10(11-5-3-2-4-6-11)14-12(16)15-8-7-13-9-15/h2-10H,1H3,(H,14,16)/t10-/m0/s1
• InChI Key： LBUGXHLSGRNSOZ-JTQLQIEISA-N
• SMILES： O=C(N1C=NC=C1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide

Introduction to N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide (CAS No. 151252-80-1)

N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 151252-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative class, which is widely recognized for its diverse biological activities and therapeutic potential. The specific stereochemistry of this molecule, denoted as (S)-configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structural framework of N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide consists of a phenyl group attached to an imidazole ring, with an amide functional group at the 1-position. This unique arrangement contributes to its distinct chemical and biological characteristics. The imidazole moiety is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The presence of the (S)-configuration further enhances its potential as a chiral drug candidate, where the spatial arrangement of atoms significantly influences biological activity.

In recent years, there has been growing interest in the development of stereoselective drugs to improve therapeutic efficacy and minimize adverse effects. N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide exemplifies this trend, as its enantiomeric purity is critical for achieving desired pharmacological outcomes. Advances in synthetic methodologies have enabled the efficient preparation of this compound with high enantiomeric excess, making it a valuable tool for medicinal chemists exploring new drug candidates.

One of the most compelling aspects of N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide is its potential application in the treatment of various diseases. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in pathological processes. For instance, research has shown that it may interfere with the activity of certain proteases implicated in inflammation and cancer progression. Additionally, its interaction with specific ion channels has been investigated, suggesting possible applications in neuroprotective therapies.

The pharmacokinetic profile of N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary studies indicate that it exhibits moderate solubility in water and oil-based media, which could influence its formulation and delivery systems. Furthermore, its metabolic stability suggests that it may require careful dosing to achieve sustained therapeutic levels.

Recent breakthroughs in computational chemistry have also contributed to the study of N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights can guide the design of next-generation analogs with enhanced potency and selectivity. For example, virtual screening methods have been employed to identify structural modifications that could improve binding affinity to specific enzymes or receptors.

The synthesis of N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Key synthetic strategies include asymmetric hydrogenation and chiral auxiliary-assisted transformations. These methods ensure the production of the desired enantiomer with high yield and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

In conclusion, N-(S)-(-)-1-Phenylethylimidazole-1-carboxamide (CAS No. 151252-80-1) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features, stereochemical configuration, and biological activities make it an attractive subject for medicinal chemistry research. As our understanding of its pharmacological properties continues to evolve, this compound holds great potential for improving human health through innovative drug development strategies.